Cas no 881-38-9 (3-(3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-1-yl)-1λ?-thiolane-1,1-dione)
3-(3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-1-yl)-1λ?-thiolane-1,1-dione Chemical and Physical Properties
Names and Identifiers
-
- 3H-Pyrazol-3-one,2,4-dihydro-5-methyl-2-(tetrahydro-1,1-dioxido-3-thienyl)-
- 2-(1,1-DIOXIDOTETRAHYDROTHIEN-3-YL)-5-METHYL-2,4-DIHYDRO-3H-PYRAZOL-3-ONE
- 2-(1,1-dioxothiolan-3-yl)-5-methyl-4H-pyrazol-3-one
- 3-(3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-1-yl)-1λ?-thiolane-1,1-dione
- CS-0220533
- AG-690/13156346
- 3-(3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-1-yl)-1lambda6-thiolane-1,1-dione
- Oprea1_249416
- AKOS016039797
- 3-(3-Methyl-5-oxo-4,5-dihydro-1H-pyrazol-1-yl)-1lambda~6~-thiolane-1,1-dione
- 2,4-Dihydro-5-methyl-2-(tetrahydro-1,1-dioxido-3-thienyl)-3H-pyrazol-3-one
- MFCD02695541
- AKOS000269849
- Z50147845
- DTXSID70396881
- 2-(1,1-dioxidotetrahydro-3-thienyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one
- EN300-06886
- 1-(1,1-Dioxidotetrahydrothiophen-3-yl)-3-methyl-1H-pyrazol-5(4H)-one
- 881-38-9
-
- MDL: MFCD02695541
- Inchi: 1S/C8H12N2O3S/c1-6-4-8(11)10(9-6)7-2-3-14(12,13)5-7/h7H,2-5H2,1H3
- InChI Key: RXNSNOWZALAJQI-UHFFFAOYSA-N
- SMILES: S1(CCC(C1)N1C(CC(C)=N1)=O)(=O)=O
Computed Properties
- Exact Mass: 216.057
- Monoisotopic Mass: 216.057
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 393
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 75.2Ų
Experimental Properties
- Density: 1.58
- Boiling Point: 426.2°C at 760 mmHg
- Flash Point: 211.6°C
- Refractive Index: 1.682
3-(3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-1-yl)-1λ?-thiolane-1,1-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM527275-1g |
1-(1,1-Dioxidotetrahydrothiophen-3-yl)-3-methyl-1H-pyrazol-5(4H)-one |
881-38-9 | 97% | 1g |
$*** | 2023-05-29 | |
| TRC | B499300-25mg |
3-(3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-1-yl)-1lambda6-thiolane-1,1-dione |
881-38-9 | 25mg |
$ 50.00 | 2022-06-01 | ||
| TRC | B499300-50mg |
3-(3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-1-yl)-1lambda6-thiolane-1,1-dione |
881-38-9 | 50mg |
$ 70.00 | 2022-06-01 | ||
| TRC | B499300-250mg |
3-(3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-1-yl)-1lambda6-thiolane-1,1-dione |
881-38-9 | 250mg |
$ 295.00 | 2022-06-01 | ||
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN5907-1G |
3-(3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-1-yl)-1λ?-thiolane-1,1-dione |
881-38-9 | 95% | 1g |
¥ 1,643.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN5907-5G |
3-(3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-1-yl)-1λ?-thiolane-1,1-dione |
881-38-9 | 95% | 5g |
¥ 5,016.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN5907-10G |
3-(3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-1-yl)-1λ?-thiolane-1,1-dione |
881-38-9 | 95% | 10g |
¥ 7,444.00 | 2023-04-13 | |
| OTAVAchemicals | 989362-100MG |
3-(3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-1-yl)-1??-thiolane-1,1-dione |
881-38-9 | 95% | 100MG |
$175 | 2023-07-09 | |
| OTAVAchemicals | 989362-250MG |
3-(3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-1-yl)-1??-thiolane-1,1-dione |
881-38-9 | 95% | 250MG |
$250 | 2023-07-09 | |
| OTAVAchemicals | 989362-500MG |
3-(3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-1-yl)-1??-thiolane-1,1-dione |
881-38-9 | 95% | 500MG |
$300 | 2023-07-09 |
3-(3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-1-yl)-1λ?-thiolane-1,1-dione Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on 3-(3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-1-yl)-1λ?-thiolane-1,1-dione
Compound CAS No 881-38-9: 3-(3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-1-yl)-1λ-thiolane-1,1-dione
The compound with CAS No 881-38-9, known as 3-(3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-1-yl)-1λ-thiolane-1,1-dione, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiolane derivatives, which have gained considerable attention in recent years due to their unique structural properties and versatile reactivity. The molecule's structure features a thiolane ring system fused with a pyrazole moiety, making it a promising candidate for advanced chemical synthesis and drug development.
Recent studies have highlighted the importance of thiolane derivatives in medicinal chemistry, particularly in the design of bioactive molecules. The pyrazole ring within this compound is known for its ability to form hydrogen bonds and participate in π-interactions, which are critical for molecular recognition and binding affinity. These properties make 3-(3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-1-yl)-1λ-thiolane-1,1-dione an attractive scaffold for developing new therapeutic agents targeting various disease states.
One of the most intriguing aspects of this compound is its potential in antimicrobial drug discovery. Researchers have demonstrated that thiolane-containing molecules can exhibit potent activity against a wide range of pathogens, including bacteria and fungi. The integration of the pyrazole moiety further enhances the compound's bioactivity by introducing additional functional groups that can interact with microbial targets. Recent experiments have shown that this compound demonstrates significant inhibitory effects on bacterial growth, suggesting its potential as a novel antimicrobial agent.
In addition to its antimicrobial properties, 3-(3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-1-yl)-1λ-thiolane-1,1-dione has also been explored for its role in cancer therapy. The thiolane ring system is known to exhibit cytotoxic effects against cancer cells, while the pyrazole moiety can modulate key cellular pathways involved in tumor progression. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells without significantly affecting normal cells, making it a promising candidate for targeted cancer treatment.
The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The formation of the thiolane ring typically requires precise control over reaction conditions to ensure optimal yields and stereochemical outcomes. Researchers have recently developed more efficient synthetic routes that utilize transition metal catalysts, significantly improving the overall process's scalability and cost-effectiveness.
From an environmental perspective, the development of sustainable synthetic methods for 3-(3-methyl-5 oxo 4 5 dihydro 1H pyrazol 1 yl) 1λ thiolane 1 1 dione is a critical area of focus. Green chemistry principles are being increasingly integrated into its production processes to minimize waste and reduce environmental impact. For instance, the use of biodegradable solvents and recyclable catalysts has been reported in recent studies, paving the way for more eco-friendly manufacturing practices.
In conclusion, CAS No 881 38 9, or 3 (3 methyl 5 oxo 4 5 dihydro 1H pyrazol 1 yl) 1λ thiolane 1 1 dione, represents a cutting-edge molecule with vast potential across multiple fields. Its unique chemical structure and diverse functional groups make it an invaluable tool in drug discovery and chemical synthesis. As research continues to uncover new applications and improve synthetic methodologies, this compound is poised to play a pivotal role in advancing modern medicine and sustainable chemistry practices.
881-38-9 (3-(3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-1-yl)-1λ?-thiolane-1,1-dione) Related Products
- 2224244-66-8(N-(1-Cyanoethyl)-1-(1,1-dioxothiolan-3-yl)-6-oxo-4,5-dihydropyridazine-3-carboxamide)
- 400083-93-4(methyl 2-[1-(1,1-dioxo-1lambda6-thiolan-3-yl)-5-oxo-4,5-dihydro-1H-pyrazol-3-yl]acetate)
- 732291-88-2(1-(1,1-dioxo-1λ?-thiolan-3-yl)-6-oxo-1,4,5,6-tetrahydropyridazine-3-carboxylic acid)
- 139767-81-0(3H-Pyrazol-3-one,2,4-dihydro-2-(tetrahydro-1,1-dioxido-3-thienyl)-5-(trifluoromethyl)-)
- 1339811-48-1(1-(2-methanesulfonylethyl)-3-methyl-4,5-dihydro-1H-pyrazol-5-one)
- 2168198-63-6(N-(1,1-dioxo-1lambda6-thiolan-3-yl)butanehydrazide)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)